Cas no 646534-34-1 (Pyrimidine,5-(2-methylphenyl)-)

• Product Name: Pyrimidine,5-(2-methylphenyl)-
• CAS No: 646534-34-1
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 500265
• PubChem ID: 4188102
• Update Time: 2025-04-19

Pyrimidine,5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(2-methylphenyl)-
• Pyrimidine, 5-(2-methylphenyl)- (9CI)
• 5-(2-METHYLPHENYL)PYRIMIDINE
• 646534-34-1
• BB 0222970
• AKOS004117359
• SCHEMBL6803734
• 5-(2-methylpenyl)pyrimidine
• NQTQRKPGRSRXFX-UHFFFAOYSA-N
• 5-(o-Tolyl)pyrimidine

• Inchi： 1S/C11H10N2/c1-9-4-2-3-5-11(9)10-6-12-8-13-7-10/h2-8H,1H3
• InChI Key： NQTQRKPGRSRXFX-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78